Cas no 27701-90-2 (1-Azabicyclo[2.2.2]octane,4-iodo-)

• Product Name: 1-Azabicyclo[2.2.2]octane,4-iodo-
• CAS No: 27701-90-2
• MF: C₇H₁₂IN
• MW: 237.081354141235
• CID: 281244
• PubChem ID: 141369
• Update Time: 2025-04-19

1-Azabicyclo[2.2.2]octane,4-iodo- Chemical and Physical Properties

Names and Identifiers

• 1-Azabicyclo[2.2.2]octane,4-iodo-
• 1-Azabicyclo(2.2.2)octane, 4-iodo-
• 4-iodo-1-azabicyclo[2.2.2]octane
• 27701-90-2
• DTXSID70182069
• SCHEMBL20830654

• Inchi： 1S/C7H12IN/c8-7-1-4-9(5-2-7)6-3-7/h1-6H2
• InChI Key： KLPGPCRMPAELML-UHFFFAOYSA-N
• SMILES： IC12CCN(CC1)CC2

Computed Properties

• Exact Mass: 237.00106
• Monoisotopic Mass: 237.001
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 102
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 3.2Ų

Experimental Properties

• Density: 1.77
• Boiling Point: 228.5°Cat760mmHg
• Flash Point: 92°C
• Refractive Index: 1.622
• PSA: 3.24

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinuclidines